Cas no 1964-27-8 (Ethanone,1-[5-methyl-2-(methylthio)phenyl]-)

• Product Name: Ethanone,1-[5-methyl-2-(methylthio)phenyl]-
• CAS No: 1964-27-8
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 229166
• PubChem ID: 332502
• Update Time: 2025-10-22

Ethanone,1-[5-methyl-2-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[5-methyl-2-(methylthio)phenyl]-
• 1-(5-methyl-2-methylsulfanylphenyl)ethanone
• NS-01574
• starbld0045912
• NSC329357
• MFCD00829287
• NSC-329357
• DTXSID80318372
• 1964-27-8
• AKOS016352976
• 1-(5-Methyl-2-(methylthio)phenyl)ethan-1-one
• 1-(5-Methyl-2-(methylthio)phenyl)ethan-1-one, AldrichCPR
• 1-[5-Methyl-2-(methylsulfanyl)phenyl]ethan-1-one

• Inchi： 1S/C10H12OS/c1-7-4-5-10(12-3)9(6-7)8(2)11/h4-6H,1-3H3
• InChI Key： RXKKXLMQEKQPNB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C)=CC=1C(C)=O

Computed Properties

• Exact Mass: 180.06096
• Monoisotopic Mass: 180.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 275.1°Cat760mmHg
• Flash Point: 128.5°C
• Refractive Index: 1.555
• PSA: 17.07
• LogP: 2.91950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,1-[5-methyl-2-(methylthio)phenyl]-

Ethanone, 1-[5-methyl-2-(methylthio)phenyl]- (CAS No. 1964-27-8): A Comprehensive Overview

Ethanone, 1-[5-methyl-2-(methylthio)phenyl]-, also known by its CAS registry number 1964-27-8, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a methylthio group attached to a phenyl ring, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential in drug development, agricultural chemicals, and advanced materials.

The molecular structure of Ethanone, 1-[5-methyl-2-(methylthio)phenyl]- consists of a ketone group (ethanone) linked to a substituted phenyl ring. The phenyl ring is substituted with a methyl group at the 5-position and a methylthio group at the 2-position, which imparts unique electronic and steric properties to the molecule. These properties make it an ideal candidate for various chemical transformations and reactions.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided deeper insights into its stability, reactivity, and potential applications in organic synthesis.

In terms of applications, Ethanone, 1-[5-methyl-2-(methylthio)phenyl]- has shown promise as an intermediate in the production of biologically active compounds. For instance, it has been used in the synthesis of novel antibiotics and antifungal agents due to its ability to form stable bonds with other functional groups. Additionally, its methylthio group contributes to its potential as a precursor for sulfur-containing pharmaceuticals.

The compound's physical properties, such as its melting point and solubility in various solvents, have been extensively studied to optimize its use in different chemical processes. Recent findings indicate that it exhibits good solubility in organic solvents like dichloromethane and ethyl acetate, making it suitable for large-scale synthesis.

Another area of interest is the use of Ethanone, 1-[5-methyl-2-(methylthio)phenyl]- in the development of advanced materials. Researchers have explored its potential as a building block for constructing functional polymers and nanoparticles with tailored properties for applications in electronics and catalysis.

In conclusion, Ethanone, 1-[5-methyl-2-(methylthio)phenyl]- (CAS No. 1964-27-8) is a multifaceted compound with significant potential across various industries. Its unique structure and reactivity make it an invaluable tool in modern organic chemistry and materials science.